1-(azetidin-3-yl)-4-(difluoromethyl)-1H-pyrazole hydrochloride
Overview
Description
Scientific Research Applications
Medicine
1-(Azetidin-3-yl)-4-(difluoromethyl)-1H-pyrazole hydrochloride: has potential applications in medicine, particularly in the synthesis of compounds that could act as inhibitors for specific human viruses . Its structural uniqueness allows for the exploration of new pharmacophores in drug design.
Agriculture
In agriculture, this compound could be investigated for its efficacy in plant protection. The difluoromethyl group in particular may confer fungicidal or herbicidal properties, which could lead to the development of new agrochemicals .
Material Science
The applications in material science could involve the use of 1-(azetidin-3-yl)-4-(difluoromethyl)-1H-pyrazole hydrochloride as a precursor for synthesizing novel polymers with unique properties, such as increased thermal stability or chemical resistance .
Environmental Science
Environmental science research might explore the compound’s breakdown products and their environmental impact. Understanding its degradation pathway could be crucial for assessing its ecological footprint and designing environmentally friendly derivatives .
Biochemistry
Biochemically, the compound could be utilized in enzyme inhibition studies due to its pyrazole moiety, which is a common feature in many bioactive molecules. It might interact with enzymes’ active sites, providing insights into enzyme mechanisms .
Pharmacology
Pharmacologically, 1-(azetidin-3-yl)-4-(difluoromethyl)-1H-pyrazole hydrochloride could be valuable in the development of central nervous system (CNS) drugs. Its structure suggests potential activity on CNS receptors or enzymes, which could lead to new treatments for neurological disorders .
properties
IUPAC Name |
1-(azetidin-3-yl)-4-(difluoromethyl)pyrazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F2N3.ClH/c8-7(9)5-1-11-12(4-5)6-2-10-3-6;/h1,4,6-7,10H,2-3H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPAOBXVJZHYDST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=C(C=N2)C(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClF2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(azetidin-3-yl)-4-(difluoromethyl)-1H-pyrazole hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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